Cas no 1710293-74-5 (5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine)

5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine is a specialized thiazole derivative featuring an ethanesulfonyl group and a 4-methoxyphenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for biologically active molecules. The ethanesulfonyl moiety enhances solubility and metabolic stability, while the methoxyphenyl group may contribute to binding affinity in target interactions. Its well-defined structure allows for precise modifications, making it valuable in the development of enzyme inhibitors or receptor modulators. The compound’s synthetic versatility and functional group compatibility further support its utility in drug discovery and mechanistic studies.

5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine structure

1710293-74-5 structure

Product Name:5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine

CAS No:1710293-74-5

MF:C₁₂H₁₄N₂O₃S₂

MW:298.381160259247

CID:5191447

Update Time:2025-06-15

5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

- 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine
- Inchi： 1S/C12H14N2O3S2/c1-3-19(15,16)11-10(14-12(13)18-11)8-4-6-9(17-2)7-5-8/h4-7H,3H2,1-2H3,(H2,13,14)
- InChI Key： KPYSBUDFTDKSOV-UHFFFAOYSA-N
- SMILES： S1C(S(CC)(=O)=O)=C(C2=CC=C(OC)C=C2)N=C1N

5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510230-1g	5-(Ethylsulfonyl)-4-(4-methoxyphenyl)thiazol-2-amine	1710293-74-5	97%	1g	$568	2022-09-29

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Additional information on 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine

Comprehensive Overview of 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine (CAS No. 1710293-74-5)

The compound 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine, identified by its CAS No. 1710293-74-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique combination of functional groups, including an ethanesulfonyl moiety and a 4-methoxyphenyl substituent, which contribute to its potential biological activity. Researchers are particularly interested in its applications as a building block for drug discovery, given its structural similarity to other bioactive thiazole compounds.

In recent years, the demand for novel thiazole-based compounds has surged, driven by their versatility in medicinal chemistry. 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine is often explored for its potential role in modulating enzyme activity or receptor binding, making it a candidate for targeting diseases such as inflammation or metabolic disorders. Its methoxy-phenyl group enhances lipophilicity, which could improve membrane permeability—a critical factor in drug development. These properties align with current trends in small-molecule therapeutics, where researchers prioritize compounds with optimized pharmacokinetic profiles.

The synthesis of CAS No. 1710293-74-5 typically involves multi-step organic reactions, including sulfonylation and cyclization strategies. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a requirement for preclinical studies. Laboratories focusing on heterocyclic chemistry frequently document its utility in creating libraries of analogs for high-throughput screening. This aligns with the growing interest in fragment-based drug design, where small molecules like this thiazole derivative serve as starting points for lead optimization.

Beyond pharmaceuticals, 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine has potential applications in material science. Its conjugated system and electron-rich thiazole core may contribute to the development of organic semiconductors or light-emitting materials. This dual applicability resonates with the broader scientific community’s push toward multi-functional compounds, a topic frequently searched in academic and industrial databases.

Environmental and safety profiles of CAS No. 1710293-74-5 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers investigate solvent-free synthesis routes or biodegradable derivatives to align with sustainable chemistry trends—a hot topic in both peer-reviewed journals and public discourse. Such efforts address common search queries like “eco-friendly synthesis of thiazoles” or “non-toxic drug intermediates.”

In summary, 5-Ethanesulfonyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine represents a compelling case study in modern chemical research. Its structural features, combined with emerging applications, make it a subject of ongoing exploration. As the scientific community continues to prioritize targeted drug delivery and sustainable materials, this compound’s relevance is likely to grow, further cementing its place in interdisciplinary studies.